N-(4-methoxyphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H19N3O5S2/c1-26-15-5-3-13(4-6-15)20-18(23)11-14-12-28-19(21-14)22-29(24,25)17-9-7-16(27-2)8-10-17/h3-10,12H,11H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: IQELGJFXLWOAPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O5S2
• Molecular Weight: 433.5 g/mol

Description

N-(4-methoxyphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide, commonly known as MTA, is a synthetic compound with potential applications in the field of medicine and biochemistry. MTA is a thiazole derivative that has been synthesized through a multi-step process, and its structure has been characterized using various spectroscopic techniques.

Scientific Research Applications

Anticonvulsant Activity

Compounds with a sulfonamide thiazole moiety, similar to N-(4-methoxyphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide, have been synthesized and evaluated for their anticonvulsant activity. One of these compounds demonstrated significant anticonvulsive effects, indicating the potential of such compounds in treating convulsions (Farag et al., 2012).

Antioxidant and Anti-inflammatory Properties

Studies on N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have shown that these compounds exhibit good antioxidant activity in various assays. Additionally, some of these compounds have demonstrated excellent anti-inflammatory activity, making them potential candidates for treating inflammation-related conditions (Koppireddi et al., 2013).

Antimicrobial Properties

Novel thiazoles synthesized by incorporating pyrazole moiety have been found to exhibit significant anti-bacterial and anti-fungal activities. These findings suggest the potential of such compounds in the development of new antimicrobial agents (Saravanan et al., 2010).

Anticancer and Antiviral Activities

Certain thiazol-4-one derivatives have been synthesized and tested for their anticancer and antiviral activities. One specific compound was found to be highly active against Tacaribe TRVL 11 573 virus strain, highlighting the potential of these compounds in cancer and viral therapy (Havrylyuk et al., 2013).

COX Inhibitory Activity

Research on 5,6-diaryl-1,2,4-triazine derivatives indicates strong inhibitory activity on the COX-2 enzyme, with one compound exhibiting high selectivity on this enzyme. This suggests the potential application of these compounds in conditions where COX-2 inhibition is beneficial (Ertas et al., 2022).